Cas no 38926-45-3 (2,3,5,6-Pyridinetetramine)

2,3,5,6-Pyridinetetramine Properties

Names and Identifiers

• 2,3,5,6-Pyridinetetramine
• 2,3,5,6-Tetraaminopyridine
• pyridine-2,3,5,6-tetramine
• Pyridine-2,3,5,6-tetraamine
• FT-0699906
• F21309
• DTXSID40343044
• A824333
• 38926-45-3
• SCHEMBL296626
• 2,3,5,6-Pyridinetetramine #
• BCP18797
• AKOS006345019
• STK672219
• DB-266699
• +Expand

• InChIKey： IAYUQKZZQKUOFL-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9N5/c6-2-1-3(7)5(9)10-4(2)8/h1H,6-7H2,(H4,8,9,10)
• SMILES： N1C(N)=C(N)C=C(N)C=1N

Computed Properties

• Exact Mass: 139.08597
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 139.086
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 117A^2

Experimental Properties

• PSA: 116.97
• Melting Point: >360 °C (decomposition)
• Solubility: Soluble (180 g/l) (25 º C),
• Density: 1.516±0.06 g/cm3 (20 ºC 760 Torr),